Cas no 17422-74-1 (4-Oxo-4H-chromene-3-carbaldehyde)

4-Oxo-4H-chromene-3-carbaldehyde Properties

Names and Identifiers

• 4-Oxo-4H-chromene-3-carbaldehyde
• 3-Formylchromone
• Chromone-3-carboxaldehyde
• 4-oxo-4H-chromen-3-carbaldehyde
• 4-Oxo-4H-1-benzopyran-3-carboxaldehyde
• 4-oxochromene-3-carbaldehyde
• KAN-104141
• AKOS B022468
• AURORA KA-4820
• BUTTPARK 29\06-40
• 3-CHROMONECARBALDEHYDE
• CHROMONE-3-CARBOXALDEHYD
• AKOS BBS-00006952
• 3-Formylchromone 97%
• 3-Formylchromones
• 4H-1-Benzopyran-3-carboxaldehyde, 4-oxo-
• FSMYWBQIMDSGQP-UHFFFAOYSA-N
• 3-FORMYL-4-OXO-4H-CHROMENE
• NSC291317
• Chromone-3-Carbaldehyde
• 4-oxo-chromene-3-carbaldehyde
• ST
• +Expand

• MDL： MFCD00014667
• InChIKey： FSMYWBQIMDSGQP-UHFFFAOYSA-N
• Inchi： 1S/C10H6O3/c11-5-7-6-13-9-4-2-1-3-8(9)10(7)12/h1-6H
• SMILES： O1C([H])=C(C([H])=O)C(C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 472849

Computed Properties

• Exact Mass: 174.03200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 174.032
• Heavy Atom Count: 13
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.60550
• PSA: 47.28000
• Refractive Index: 1.4500 (estimate)
• Boiling Point: 245.11°C (rough estimate)
• Melting Point: 151.0 to 154.0 deg-C
• Flash Point: 134.7°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 1.2135 (rough estimate)

4-Oxo-4H-chromene-3-carbaldehyde Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

4-Oxo-4H-chromene-3-carbaldehyde Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%